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Compound of Interest

Compound Name: 2-Mesatp

CAS No.: 43170-89-4

Cat. No.: B1194090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylthioadenosine triphosphate (2-Mesatp) is a stable and potent analog of adenosine

triphosphate (ATP) that serves as a valuable pharmacological tool for investigating purinergic

signaling. It exhibits agonist activity at several P2X and P2Y purinergic receptors, which are

involved in a myriad of physiological processes, making 2-Mesatp a critical probe for dissecting

the roles of these receptors in health and disease. This technical guide provides a

comprehensive overview of 2-Mesatp, including its receptor selectivity, detailed experimental

protocols for its use, and an exploration of its metabolic stability, to assist researchers in its

effective application.

Core Properties of 2-Mesatp
2-Mesatp is an analog of ATP where a methylthio group replaces the hydrogen atom at the 2-

position of the adenine ring. This modification confers increased potency at certain P2

receptors and enhanced stability against enzymatic degradation by ectonucleotidases

compared to ATP.
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Chemical Structure:

IUPAC Name: [[(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-

2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate

Molecular Formula: C₁₁H₁₈N₅O₁₃P₃S

Molecular Weight: 553.28 g/mol

Data Presentation: Receptor Selectivity and Potency
The utility of 2-Mesatp as a pharmacological probe is defined by its potency and selectivity for

various purinergic receptor subtypes. The following tables summarize the available quantitative

data for 2-Mesatp activity at human P2Y and P2X receptors. It is important to note that the

agonist action of 2-Mesatp at the P2Y₁ receptor has been a subject of debate, with some

studies suggesting its effects are due to contamination with 2-methylthioadenosine diphosphate

(2-MeSADP), while others have demonstrated its direct agonist activity.[1][2][3]

Table 1: Agonist Potency (EC₅₀) of 2-Mesatp at Human P2Y Receptors
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Receptor Subtype EC₅₀ (nM) Comments Reference(s)

P2Y₁ ~8 - 27

Potent agonist. Some

reports suggest

antagonist activity of

the pure compound.

[4][5][6]

P2Y₂ >1000 Weak or inactive.

P2Y₄ >1000 Weak or inactive.

P2Y₆ Inactive
Not a preferred

agonist.
[7]

P2Y₁₁ ~13,800 Weak agonist.

P2Y₁₂ Weak agonist

Significantly less

potent than 2-

MeSADP.

[8]

P2Y₁₃ ~79 Potent agonist.

P2Y₁₄ Inactive
Not activated by

adenine nucleotides.

Table 2: Agonist Potency (EC₅₀) of 2-Mesatp at Human P2X Receptors

Receptor Subtype EC₅₀ (nM) Comments Reference(s)

P2X₁ 54 Potent agonist. [4][9]

P2X₂ Inactive/Weak
Generally considered

insensitive.
[4]

P2X₃ 350 Moderate agonist. [4][9]

P2X₄ 2,000 Partial agonist. [10]

P2X₅ Weak agonist [1]

P2X₆ Weak agonist [1]

P2X₇ >10,000 Very weak or inactive. [10]
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Signaling Pathways and Experimental Workflows
The activation of P2Y and P2X receptors by 2-Mesatp initiates distinct downstream signaling

cascades. P2Y receptors are G protein-coupled receptors (GPCRs), with subtypes coupling to

different G proteins to modulate intracellular second messengers. P2X receptors are ligand-

gated ion channels that mediate cation influx upon activation.

2-Mesatp P2Y₁/P2Y₁₁ Gαq/11 Phospholipase C
(PLC) PIP₂

hydrolyzes

IP₃

DAG

Ca²⁺ Release
from ER

Protein Kinase C
(PKC) Activation

Click to download full resolution via product page

P2Y₁/P2Y₁₁ receptor signaling pathway initiated by 2-Mesatp.

2-Mesatp P2X₁/P2X₃ Receptor Cation Channel
(Na⁺, Ca²⁺)

opens

Membrane
Depolarization

Ca²⁺ Influx

Cellular Response

Click to download full resolution via product page

P2X₁/P2X₃ receptor signaling pathway initiated by 2-Mesatp.

Experimental Protocols
Intracellular Calcium Mobilization Assay
This protocol describes the measurement of intracellular calcium ([Ca²⁺]i) mobilization in

response to 2-Mesatp stimulation in a cell line recombinantly expressing a P2Y receptor of

interest (e.g., HEK293 cells).

Materials:
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HEK293 cells stably expressing the human P2Y₁ receptor

DMEM supplemented with 10% FBS, 1% penicillin-streptomycin

Fura-2 AM or Fluo-4 AM calcium indicator dye

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

2-Mesatp stock solution (e.g., 10 mM in water)

Fluorescence plate reader or fluorescence microscope with ratiometric imaging capabilities

Protocol:

Cell Culture: Culture HEK293-P2Y₁ cells in DMEM in a T-75 flask until 80-90% confluent.

Cell Plating: Seed the cells into a 96-well black, clear-bottom plate at a density of 50,000-

100,000 cells per well and allow them to adhere overnight.

Dye Loading:

Prepare a loading buffer containing 2-5 µM Fura-2 AM or Fluo-4 AM and 0.02% Pluronic

F-127 in HBSS.

Aspirate the culture medium from the wells and wash once with HBSS.

Add 100 µL of the loading buffer to each well.

Incubate the plate at 37°C for 30-60 minutes in the dark.

Washing: Aspirate the loading buffer and wash the cells twice with 200 µL of HBSS to

remove extracellular dye. After the final wash, add 100 µL of HBSS to each well.

Calcium Measurement:

Place the plate in a fluorescence plate reader pre-heated to 37°C.
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Set the excitation wavelengths to 340 nm and 380 nm and the emission wavelength to 510

nm for Fura-2. For Fluo-4, use an excitation of 488 nm and emission of 520 nm.

Establish a stable baseline fluorescence reading for approximately 1-2 minutes.

Add the desired concentration of 2-Mesatp (e.g., in a 10X concentration to achieve a final

concentration range of 1 nM to 10 µM) to the wells using the instrument's injector or by

manual pipetting.

Continue recording the fluorescence for an additional 3-5 minutes to capture the full

response.

Data Analysis: For Fura-2, calculate the ratio of the fluorescence intensity at 340 nm

excitation to that at 380 nm excitation. For Fluo-4, express the fluorescence intensity as a

change relative to the baseline (ΔF/F₀). Plot the peak response against the logarithm of the

2-Mesatp concentration to determine the EC₅₀ value.
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Cell Preparation

Measurement

Data Analysis

Culture HEK293-P2Y₁ cells

Plate cells in 96-well plate

Load cells with Fura-2 AM/Fluo-4 AM

Wash to remove extracellular dye

Establish baseline fluorescence

Add 2-Mesatp

Record fluorescence change

Calculate 340/380 ratio or ΔF/F₀

Generate dose-response curve

Determine EC₅₀

Click to download full resolution via product page

Workflow for the intracellular calcium mobilization assay.
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Inositol Monophosphate (IP₁) Accumulation Assay
This protocol describes a method to measure the accumulation of inositol monophosphate

(IP₁), a stable downstream metabolite of inositol trisphosphate (IP₃), following stimulation of

Gq-coupled P2Y receptors with 2-Mesatp. This is often performed using a commercially

available HTRF® (Homogeneous Time-Resolved Fluorescence) assay kit.

Materials:

HEK293 cells stably expressing the human P2Y₁ receptor

DMEM supplemented with 10% FBS, 1% penicillin-streptomycin

IP-One HTRF® assay kit (containing IP1-d2 conjugate, anti-IP1 cryptate, and lysis buffer)

Stimulation buffer containing LiCl (typically provided in the kit)

2-Mesatp stock solution

HTRF-compatible plate reader

Protocol:

Cell Culture and Plating: Culture and plate the cells in a 96-well or 384-well white plate as

described in the calcium mobilization assay protocol.

Cell Stimulation:

Aspirate the culture medium.

Add the stimulation buffer containing LiCl to each well. LiCl inhibits the degradation of IP₁.

Add varying concentrations of 2-Mesatp to the wells.

Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes) to allow for IP₁

accumulation.

Cell Lysis and Detection:
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Add the lysis buffer containing the IP1-d2 conjugate and the anti-IP1 cryptate to each well.

Incubate the plate at room temperature for 1 hour in the dark to allow for the immunoassay

to reach equilibrium.

HTRF Measurement:

Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission

at both 620 nm (cryptate) and 665 nm (d2).

Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. The signal is inversely

proportional to the amount of IP₁ produced. Generate a standard curve using the IP₁

standards provided in the kit. Use the standard curve to determine the concentration of IP₁ in

the samples. Plot the IP₁ concentration against the logarithm of the 2-Mesatp concentration

to determine the EC₅₀ value.
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Cell Preparation

Stimulation

Detection

Data Analysis

Culture HEK293-P2Y₁ cells

Plate cells

Add stimulation buffer with LiCl

Add 2-Mesatp

Incubate for IP₁ accumulation

Lyse cells and add HTRF reagents

Incubate for immunoassay

Read HTRF signal

Calculate HTRF ratio

Generate IP₁ standard curve

Determine EC₅₀

Click to download full resolution via product page

Workflow for the inositol monophosphate (IP₁) accumulation assay.
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Metabolic Stability and Considerations
The methylthio modification at the 2-position of the adenine ring enhances the stability of 2-
Mesatp against degradation by ectonucleotidases compared to ATP.[1] Ectonucleotidases,

such as the E-NTPDase family (e.g., CD39), are cell surface enzymes that hydrolyze

extracellular ATP and ADP to terminate purinergic signaling.[11][12][13] While more stable than

ATP, 2-Mesatp is not completely resistant to hydrolysis and can be metabolized, which should

be a consideration in experimental design, particularly in long-duration experiments or in

tissues with high ectonucleotidase activity. The primary metabolic pathway is likely the

sequential hydrolysis of the phosphate chain, leading to 2-MeSADP, 2-MeSAMP, and finally 2-

methylthioadenosine.

Limitations and Advantages:

Advantages:

Higher Potency: More potent than ATP at several P2 receptor subtypes, particularly P2Y₁

and P2X₁.[4][9]

Increased Stability: More resistant to degradation by ectonucleotidases than ATP, providing a

more sustained signal.[1]

Commercially Available: Readily available from various chemical suppliers.

Limitations:

Lack of Complete Selectivity: Activates multiple P2Y and P2X receptor subtypes, which can

complicate the interpretation of results in systems expressing multiple receptors.

Potential for Metabolism: Although more stable than ATP, it can still be degraded, potentially

leading to the formation of other active metabolites like 2-MeSADP.

Controversial P2Y₁ Activity: The debate over its intrinsic agonist versus antagonist activity at

the P2Y₁ receptor necessitates careful interpretation of data and the use of highly purified 2-
Mesatp.[1][2][3]

Conclusion
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2-Mesatp remains a cornerstone pharmacological tool for the study of purinergic signaling. Its

enhanced potency and stability over the endogenous ligand ATP make it an invaluable probe

for activating specific P2 receptor subtypes. However, researchers must be mindful of its lack of

absolute selectivity and potential for metabolic degradation. By carefully considering these

factors and employing the detailed experimental protocols outlined in this guide, scientists can

effectively leverage 2-Mesatp to unravel the complex roles of purinergic signaling in physiology

and disease, ultimately aiding in the development of novel therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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